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Compound of Interest

Compound Name: Regaloside C

Cat. No.: B047254

For Researchers, Scientists, and Drug Development Professionals

Introduction

Regaloside C, a glycerol glucoside isolated from the bulbs of the Lilium genus, has emerged
as a compound of interest for its potential therapeutic applications.[1][2][3] This technical guide
provides a comprehensive overview of the current scientific knowledge surrounding
Regaloside C, with a focus on its anti-inflammatory and cardioprotective properties. While
research specifically on Regaloside C is still developing, this document synthesizes the
available data and provides detailed experimental methodologies based on studies of closely
related compounds and relevant biological assays.

Chemical and Physical Properties

Property Value Source
Chemical Formula C18H24011 [3]
Molecular Weight 416.38 g/mol [3]
CAS Number 117591-85-2 [3]

N DMSO: 100 mg/mL (240.17
Solubility _ o [3]
mM; requires sonication)

Potential Therapeutic Applications
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Current research suggests that Regaloside C holds promise in two primary therapeutic areas:
inflammation and cardiovascular protection. Additionally, studies on total glycoside extracts
from Lilium, which contain Regaloside C, indicate potential roles in bone regeneration and
angiogenesis.

Anti-inflammatory Activity

Regaloside C is reported to possess anti-inflammatory properties.[1][2][3] While specific
quantitative data for Regaloside C is limited, studies on related phenylpropanoids from Lilium
Asiatic hybrids, such as Regaloside A and B, provide insights into its potential mechanism and
efficacy. These compounds have been shown to inhibit key inflammatory mediators.

Quantitative Data on Related Phenylpropanoids (from Lilium Asiatic hybrids)

Inhibition/Red

Compound Concentration  Target . Cell Line
uction
Regaloside A 50 pg/mL iINOS Expression  70.3 £ 4.07% RAW 264.7
Regaloside B 50 pg/mL iINOS Expression  26.2 + 0.63% RAW 264.7
_ COX-2 131.6 £ 8.19%
Regaloside A 50 pg/mL ] . RAW 264.7
Expression (increase)
_ COX-2
Regaloside B 50 pg/mL ] 98.9 + 4.99% RAW 264.7
Expression
Regaloside A 50 pg/mL p-p65/p65 Ratio 40.7 £ 1.30% RAW 264.7
Regaloside B 50 pg/mL p-p65/p65 Ratio 43.2 £ 1.60% RAW 264.7

Source: Phenylpropanoids from Lilium Asiatic hybrid flowers and their anti-inflammatory
activities

Signaling Pathway: NF-kB Inhibition

The anti-inflammatory effects of related phenylpropanoids are linked to the inhibition of the NF-
KB signaling pathway. NF-kB is a key transcription factor that regulates the expression of pro-
inflammatory genes, including iINOS and COX-2.
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Proposed NF-kB inhibitory pathway of Regaloside C.
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Cardiomyocyte Protection

Regaloside C has demonstrated protective effects on H9C2 cardiomyocytes against hydrogen
peroxide (H202)-induced mitochondrial damage.[1][2][3] This suggests a potential role in
mitigating oxidative stress-related cardiac injury.

Experimental Workflow for Cardiomyocyte Protection Assay
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Workflow for assessing cardiomyocyte protection.

Osteogenic Differentiation and Angiogenesis
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Studies on the total glycosides from Lilium (TGL), which include Regaloside C, have shown
potential in promoting osteogenic differentiation and influencing angiogenesis. TGL has been
observed to enhance the osteogenic differentiation of human umbilical cord-derived
mesenchymal stem cells (hUCMSCs). The mechanism may involve the HIF-1a signaling
pathway, a key regulator of cellular responses to low oxygen, which is also implicated in
angiogenesis.

Signaling Pathway: HIF-1a
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Regaloside C: A Technical Guide to its Therapeutic
Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047254#potential-therapeutic-applications-of-
regaloside-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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